Cas no 1867781-28-9 ((3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid)

• Product Name: (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
• CAS No: 1867781-28-9
• MF: C₁₇H₁₆INO₄
• MW: 425.217717170715
• CID: 5799708
• PubChem ID: 165830892
• Update Time: 2025-10-28

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1285045
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
• 1867781-28-9

• Inchi： 1S/C17H16INO4/c18-14-8-6-13(7-9-14)15(10-16(20)21)19-17(22)23-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m1/s1
• InChI Key： VNZORVGHNFBIIG-OAHLLOKOSA-N
• SMILES： IC1C=CC(=CC=1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.01241g/mol
• Monoisotopic Mass: 425.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid

(3R)-3-{[(Benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1867781-28-9, known as (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which includes a benzyloxy carbonyl group, an amino functionality, and a 4-iodophenyl substituent. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the benzyloxy carbonyl (Cbz) group serves as a protecting group for the amino functionality, which is often utilized in peptide synthesis to control reactivity during multi-step synthesis. The 4-iodophenyl group introduces electronic and steric effects that can influence the compound's interaction with biological targets, such as enzymes or receptors.

One of the key areas of research involving this compound is its potential as a building block for constructing bioactive molecules. For instance, the Cbz group can be selectively removed under specific conditions to reveal the free amine, enabling further functionalization. This makes the compound versatile in synthetic strategies aimed at creating complex molecules with desired biological profiles. Recent advancements in catalytic asymmetric synthesis have also provided new insights into the efficient preparation of this chiral compound, ensuring high enantiomeric excess and scalability.

In terms of biological activity, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid has been explored for its potential in modulating enzyme activity. The 4-iodophenyl group is known to exhibit unique electronic properties due to the electron-withdrawing effect of the iodine atom, which can enhance binding affinity to certain protein targets. Computational studies have revealed that this compound may serve as a lead structure for designing inhibitors of key enzymes involved in metabolic pathways or signal transduction processes.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the chiral center through asymmetric induction techniques and the installation of the benzyloxy carbonyl group via standard protecting group chemistry. Recent innovations in transition metal-catalyzed cross-coupling reactions have further streamlined the construction of the 4-iodophenyl moiety, improving both yield and purity.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical data for quality control during synthesis and ensure that the final product meets rigorous standards for use in downstream applications.

In conclusion, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid represents a valuable tool in contemporary organic synthesis and drug discovery. Its unique structural features and stereochemical properties make it a promising candidate for developing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.